4-[(2,4-dimethylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine

• IUPAC Name: 1-(3-amino-1,2,4-triazol-4-yl)-2-(2,4-dimethylphenoxy)ethanone
• InChI: InChI=1S/C12H14N4O2/c1-8-3-4-10(9(2)5-8)18-6-11(17)16-7-14-15-12(16)13/h3-5,7H,6H2,1-2H3,(H2,13,15)
• InChI Key: ICFPOVHTBCLXKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N2C=NN=C2N)C
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

4-[(2,4-dimethylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine, also known as DPA-TA, is a chemical compound that has shown promising results in scientific research applications. It belongs to the class of triazole compounds and has been studied for its potential use in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to "4-[(2,4-dimethylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine" often focuses on their synthesis and crystal structure. For instance, studies on butyrate and 1,3-dioxane derivatives demonstrate the significance of structural analysis for understanding compound properties and reactivity. These analyses play a crucial role in the development of new materials with potential applications in fields such as materials science and pharmaceuticals (Jebas et al., 2013).

Antimicrobial and Antioxidant Activities

Compounds with a triazole core, akin to the one mentioned, have been investigated for their biological activities. A study on new 1,2,4-triazole derivatives revealed antimicrobial properties, suggesting their potential as lead compounds for developing new antimicrobial agents (Bektaş et al., 2010). Another research effort focused on 1,2,4-triazole and 1,3,4-thiadiazole derivatives, unveiling significant antioxidant and urease inhibitory activities. These findings indicate the possible application of such compounds in treating diseases caused by oxidative stress and urease-producing pathogens (Khan et al., 2010).

Environmental Impact and Degradation

The environmental fate of structurally similar compounds, like 2,4-D derivatives, has been explored to understand their breakdown and movement in soil and their impact on ecosystems. Research demonstrates the degradation behavior of these compounds under field conditions, providing valuable insights for environmental risk assessments and the development of more eco-friendly agrochemicals (Wilson & Cheng, 1976).

Ligand Efficiency in Catalytic Reactions

Studies on chiral auxiliaries and ligands related to the triazole class show their efficiency in catalyzing enantioselective reactions. This research has implications for synthetic chemistry, offering pathways to synthesize optically active compounds, which are valuable in drug development and other areas of chemical synthesis (Sudo & Saigo, 1997).